1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)

• CAS No.: 109096-76-6
• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.222
• IUPAC Name: 3,4-dimethylpent-1-yn-3-yl N-carbamoylcarbamate
• InChI: InChI=1S/C9H14N2O3/c1-5-9(4,6(2)3)14-8(13)11-7(10)12/h1,6H,2-4H3,(H3,10,11,12,13)
• InChI Key: RGWBIWZJIHLLTG-UHFFFAOYSA-N
• SMILES: CC(C)C(C)(C#C)OC(=O)NC(=O)N
• Synonyms: 1-Pentyn-3-ol,3,4-dimethyl-,allophanate(6CI)

Description

1-Pentyn-3-ol, 3,4-dimethyl-, allophanate (6CI) is an organic compound with the molecular formula C7H12O. It is also known by other names such as 3,4-Dimethyl-1-penten-3-ol and 3,4-Dimethyl-1-pentyn-3-ol . This compound is characterized by its unique structure, which includes a pentynol backbone with two methyl groups attached at the 3rd and 4th positions.

Preparation Methods

The synthesis of 1-Pentyn-3-ol, 3,4-dimethyl-, allophanate can be achieved through various synthetic routes. One common method involves the reaction of 3,4-dimethyl-1-pentyn-3-ol with allophanate reagents under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency .

Chemical Reactions Analysis

1-Pentyn-3-ol, 3,4-dimethyl-, allophanate undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Addition: Addition reactions can occur at the triple bond, leading to the formation of alkenes or alkanes.

Scientific Research Applications

1-Pentyn-3-ol, 3,4-dimethyl-, allophanate has various applications in scientific research, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into potential pharmaceutical applications, including drug development and delivery systems.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Pentyn-3-ol, 3,4-dimethyl-, allophanate involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. It may also interact with cellular receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

1-Pentyn-3-ol, 3,4-dimethyl-, allophanate can be compared with other similar compounds such as:

3,4-Dimethyl-1-penten-3-ol: Similar structure but different functional groups.

3,4-Dimethyl-1-pentyn-3-ol: Similar structure but without the allophanate group.

1-Pentyn-3-ol: Lacks the methyl groups at the 3rd and 4th positions.

These comparisons highlight the uniqueness of 1-Pentyn-3-ol, 3,4-dimethyl-, allophanate in terms of its chemical structure and reactivity.